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Compound of Interest

Compound Name: Acid blue 260

Cat. No.: B1343615

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Acid Blue 260 (C.I.
62168-86-9), a synthetic anthraquinone dye. Understanding the solubility of this compound is
critical for its application in various fields, including as a coloring agent in textiles and leather,
as well as for its potential use in research and development. This document compiles available
solubility data, presents detailed experimental protocols for solubility determination, and offers
visual representations of the experimental workflow.

Physical and Chemical Properties of Acid Blue 260

Acid Blue 260 is a dark blue powder with the molecular formula C26H23CIN3NaOsS and a
molecular weight of 563.99 g/mol .[1] A summary of its key physical and chemical properties is
presented in Table 1.
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Property Value

Cl Name Acid Blue 260
CAS Number 62168-86-9
Molecular Formula C26H23CIN3NaOsS
Molecular Weight 563.99 g/mol
Appearance Blue powder
Chemical Class Anthraquinone

Table 1: Physical and Chemical Properties of Acid Blue 260

Solubility of Acid Blue 260

The solubility of a dye is a crucial parameter that influences its application and performance.
The following sections summarize the known solubility of Acid Blue 260 in aqueous and
organic solvents.

Aqueous Solubility

Acid Blue 260 is soluble in water.[2][3] Quantitative data indicates a solubility of 60-80 g/L in
water at 90°C.[4] Another source specifies the solubility to be 70 g/L in water at 90°C.[1]

Organic Solvent Solubility

Quantitative solubility data for Acid Blue 260 in a wide range of organic solvents is not readily
available in published literature. However, qualitative descriptions of its solubility have been
reported. This information is summarized in Table 2. It is important to note that these are
general descriptions and the actual solubility can vary with temperature and the purity of both
the dye and the solvent.
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Solvent Class Solvent Solubility

Aromatic Hydrocarbons Benzene, Toluene Soluble

Chloroform, Dichloromethane

Halogenated Hydrocarbons (CH:Ch) Soluble

Sulfur Compounds Carbon Disulfide (CS2) Soluble
Ketones Acetone Soluble

Esters Ethyl Acetate Soluble
Alcohols Alcohol (general) Hardly Soluble
Aliphatic Hydrocarbons Gasoline Insoluble

Table 2: Qualitative Solubility of Acid Blue 260 in Various Organic Solvents[5]

Given the limited quantitative data for organic solvents, the following experimental protocols
are provided to enable researchers to determine the precise solubility of Acid Blue 260 in
solvents relevant to their specific applications.

Experimental Protocols for Solubility Determination

The following are detailed methodologies for the quantitative determination of Acid Blue 260
solubility in both aqueous and organic solvents. These protocols are based on standard
laboratory practices and can be adapted as needed.

Protocol 1: Determination of Aqueous Solubility (Based
on ISO 105-Z09 principles)

This method determines the saturation solubility of Acid Blue 260 in water at a specific
temperature.

Materials and Equipment:
e Acid Blue 260 dye powder

¢ Distilled or deionized water
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e Analytical balance (accurate to £0.1 mg)

¢ Volumetric flasks (various sizes)

o Magnetic stirrer and stir bars

o Constant temperature water bath or incubator
o Syringe filters (0.45 um pore size)

o UV-Vis spectrophotometer

e Cuvettes

o Beakers and graduated cylinders

Procedure:

e Preparation of a Saturated Solution:

o Accurately weigh an excess amount of Acid Blue 260 powder (e.g., 10 g) and add it to a
known volume of distilled water (e.g., 100 mL) in a sealed container (e.g., a screw-cap
flask).

o Place the container in a constant temperature water bath set to the desired temperature
(e.g., 25°C, 50°C, 90°C).

o Stir the suspension vigorously using a magnetic stirrer for a prolonged period (e.g., 24-48
hours) to ensure equilibrium is reached.

o Sample Collection and Filtration:
o Allow the suspension to settle for at least 2 hours at the constant temperature.
o Carefully withdraw a known volume of the supernatant using a pre-warmed syringe.

o Immediately filter the supernatant through a 0.45 um syringe filter into a clean, dry vial.
This step is crucial to remove any undissolved patrticles.
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e Analysis by UV-Vis Spectrophotometry:

o Prepare a series of standard solutions of Acid Blue 260 with known concentrations in
water.

o Measure the absorbance of the standard solutions at the wavelength of maximum
absorbance (Amax) for Acid Blue 260 to generate a calibration curve (Absorbance vs.
Concentration).

o Accurately dilute a known volume of the filtered saturated solution with water to bring its
absorbance within the linear range of the calibration curve.

o Measure the absorbance of the diluted sample.
o Calculation of Solubility:
o Use the calibration curve to determine the concentration of the diluted sample.

o Calculate the concentration of the original saturated solution by multiplying the
concentration of the diluted sample by the dilution factor.

o Express the solubility in g/L or mg/mL.

Protocol 2: Determination of Solubility in Organic
Solvents

This protocol outlines a general method for determining the solubility of Acid Blue 260 in
various organic solvents.

Materials and Equipment:

Acid Blue 260 dye powder

Selected organic solvents (e.g., ethanol, acetone, ethyl acetate) of analytical grade

Analytical balance (accurate to £0.1 mg)

Vials with screw caps
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Vortex mixer or shaker

Centrifuge

Micropipettes

UV-Vis spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

Appropriate cuvettes or vials for the analytical instrument
Procedure:
e Preparation of Saturated Solutions:

o Add an excess amount of Acid Blue 260 to a series of vials, each containing a known
volume (e.g., 1 mL) of a different organic solvent.

o Seal the vials tightly to prevent solvent evaporation.

o Agitate the vials vigorously using a vortex mixer or a shaker at a constant temperature for
24-48 hours to reach equilibrium.

e Separation of Undissolved Solid:

o Centrifuge the vials at a high speed (e.g., 10,000 rpm) for 10-15 minutes to pellet the
undissolved dye.

e Sample Analysis:
o Carefully take an aliquot of the clear supernatant.

o Dilute the aliquot with the respective solvent to a concentration suitable for the chosen
analytical method (UV-Vis or HPLC).

o Analyze the diluted sample to determine the concentration of Acid Blue 260. A pre-
established calibration curve for Acid Blue 260 in each specific solvent is required.

 Calculation of Solubility:
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o Calculate the solubility by multiplying the measured concentration by the dilution factor.

o Express the solubility in g/L or mg/mL.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the experimental determination of
Acid Blue 260 solubility.
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Caption: Experimental workflow for determining the solubility of Acid Blue 260.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Solubility of Acid
Blue 260]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1343615#acid-blue-260-solubility-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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